Cas no 202982-69-2 (1-Chloro-5-fluoro-2-iodo-4-methylbenzene)

• Product Name: 1-Chloro-5-fluoro-2-iodo-4-methylbenzene
• CAS No: 202982-69-2
• MF: C₇H₅ClFI
• MW: 270.470476865768
• MDL: MFCD00143281
• CID: 241154
• PubChem ID: 2773653
• Update Time: 2025-10-24

1-Chloro-5-fluoro-2-iodo-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-5-fluoro-2-iodo-4-methylbenzene
• 4-CHLORO-2-FLUORO-5-IODOTOLUENE
• Benzene,1-chloro-5-fluoro-2-iodo-4-methyl-
• PC8157
• 202982-69-2
• DTXSID00378615
• A814411
• Benzene, 1-chloro-5-fluoro-2-iodo-4-methyl-
• AKOS016846170
• EN300-3526402
• MFCD00143281

• MDL： MFCD00143281
• Inchi： 1S/C7H5ClFI/c1-4-2-7(10)5(8)3-6(4)9/h2-3H,1H3
• InChI Key： FAOXSYMVXHAUFV-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(C)=C1)F)Cl

Computed Properties

• Exact Mass: 269.91100
• Monoisotopic Mass: 269.911
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.879
• Boiling Point: 243.1°Cat760mmHg
• Flash Point: 100.9°C
• Refractive Index: 1.594
• PSA: 0.00000
• LogP: 3.39210

1-Chloro-5-fluoro-2-iodo-4-methylbenzene Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on 1-Chloro-5-fluoro-2-iodo-4-methylbenzene

Introduction to 1-Chloro-5-fluoro-2-iodo-4-methylbenzene (CAS No. 202982-69-2)

1-Chloro-5-fluoro-2-iodo-4-methylbenzene, identified by its Chemical Abstracts Service (CAS) number 202982-69-2, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This compound belongs to the class of halogenated aromatic hydrocarbons, characterized by the presence of multiple halogen atoms (chlorine and iodine) substituents on a benzene ring, which is further modified by a methyl group. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various pharmacologically active agents, particularly in the development of novel therapeutic compounds.

The structural motif of 1-Chloro-5-fluoro-2-iodo-4-methylbenzene consists of a benzene ring substituted with a chlorine atom at the 1-position, a fluorine atom at the 5-position, an iodine atom at the 2-position, and a methyl group at the 4-position. This arrangement of substituents imparts distinct electronic and steric properties to the molecule, which are critical for its reactivity and utility in synthetic transformations. The presence of both electron-withdrawing (chlorine and fluorine) and electron-donating (methyl) groups creates a complex interplay of effects that influences the molecule's behavior in chemical reactions.

In recent years, there has been growing interest in halogenated aromatic compounds due to their versatile applications in drug discovery and material science. The halogen atoms in 1-Chloro-5-fluoro-2-iodo-4-methylbenzene serve as excellent handles for further functionalization through various chemical reactions such as cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations. These reactions are pivotal in constructing more complex molecular architectures, which are often required for achieving desired pharmacological properties.

One of the most notable applications of 1-Chloro-5-fluoro-2-iodo-4-methylbenzene is in the synthesis of biologically active molecules. For instance, researchers have utilized this compound as a precursor in the development of novel antiviral and anticancer agents. The halogenated aromatic core is a common scaffold in many drugs that target specific biological pathways. The ability to modify this core structure through controlled chemical reactions allows for the optimization of drug candidates in terms of potency, selectivity, and pharmacokinetic profiles.

The synthesis of 1-Chloro-5-fluoro-2-iodo-4-methylbenzene typically involves multi-step organic transformations starting from commercially available aromatic precursors. Common synthetic routes include halogenation reactions, where chlorine and fluorine are introduced into the benzene ring, followed by iodination at a specific position. The methyl group can be incorporated through Friedel-Crafts alkylation or other similar methods. These synthetic strategies highlight the compound's importance as a versatile building block in organic synthesis.

Recent advancements in synthetic methodologies have further enhanced the accessibility and efficiency of producing 1-Chloro-5-fluoro-2-iodo-4-methylbenzene. For example, transition-metal-catalyzed cross-coupling reactions have revolutionized the way halogenated aromatic compounds are synthesized, allowing for more precise control over regioselectivity and yield. These innovations have opened new avenues for exploring the potential applications of this compound in medicinal chemistry.

The pharmacological significance of 1-Chloro-5-fluoro-2-iodo-4-methylbenzene extends beyond its role as an intermediate. Several studies have demonstrated that derivatives of this compound exhibit promising biological activities. For instance, modifications at the halogen positions can lead to compounds with enhanced binding affinity to target enzymes or receptors. This underscores the importance of structural diversity when designing novel therapeutic agents.

In addition to its pharmaceutical applications, 1-Chloro-5-fluoro-2-iodo-4-methylbenzene has found utility in materials science. Halogenated aromatic compounds are known for their unique electronic properties, making them suitable candidates for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. The presence of multiple halogen atoms can influence charge transport properties, making this compound a subject of interest for developing advanced materials.

The future prospects for 1-Chloro-5-fluoro-2-iodo-4-methylbenzene are promising, with ongoing research aimed at expanding its applications and understanding its mechanistic aspects. As synthetic chemistry continues to evolve, new methods for functionalizing this compound will likely emerge, further broadening its utility in drug discovery and material science. Collaborative efforts between chemists and biologists will be essential in unlocking the full potential of this versatile molecule.